84-57-1

1-(2,5-Dichloro-4-sulfophenyl)-3-methyl-5-pyrazolone

In Stock

• CAS RN:
• 84-57-1

• Formula:
• C10H8Cl2N2O4S

• InChI:
• InChI=1S/C10H8Cl2N2O4S/c1-5-2-10(15)14(13-5)8-3-7(12)9(4-6(8)11)19(16,17)18/h3-4H,2H2,1H3,(H,16,17,18)

• InChIKey:
• KCEIVWKDBLAQKL-UHFFFAOYSA-N

• 1-(2,5-Dichloro-4-sulfophenyl)-3-methyl-5-pyrazolone is a useful research compound. Its molecular formula is C10H8Cl2N2O4S and its molecular weight is 323.15 g/mol. The purity is usually 95%.

1,5-Pentanediol, 3-(4-pyridinyl)-

• CAS RN:
• 26684-57-1

• Formula:
• C10H15NO2

• InChI:
• InChI=1S/C10H15NO2/c12-7-3-10(4-8-13)9-1-5-11-6-2-9/h1-2,5-6,10,12-13H,3-4,7-8H2

• InChIKey:
• IVTBMCOJNSRTAY-UHFFFAOYSA-N

• 1,5-Pentanediol, 3-(4-pyridinyl)- is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.

1-Bromo-4,6,6-trichloro-3,3-dimethylhex-5-en-2-one

• CAS RN:
• 89084-57-1

• Formula:
• C8H10BrCl3O

• InChI:
• InChI=1S/C8H10BrCl3O/c1-8(2,6(13)4-9)5(10)3-7(11)12/h3,5H,4H2,1-2H3

• InChIKey:
• RHFPCNRLTFKCJH-UHFFFAOYSA-N

• 1-Bromo-4,6,6-trichloro-3,3-dimethylhex-5-en-2-one is a useful research compound. Its molecular formula is C8H10BrCl3O and its molecular weight is 308.4 g/mol. The purity is usually 95%.

1,2,3,4-Tetrabromo-5,6-dimethoxybenzene

Usually In Stock

• CAS RN:
• 26884-57-1

• Formula:
• C8H6Br4O2

• InChI:
• InChI=1S/C8H6Br4O2/c1-13-7-5(11)3(9)4(10)6(12)8(7)14-2/h1-2H3

• InChIKey:
• WCLKSQYCWXZMGX-UHFFFAOYSA-N

• 1,2,3,4-Tetrabromo-5,6-dimethoxybenzene is a useful research compound. Its molecular formula is C8H6Br4O2 and its molecular weight is 453.75 g/mol. The purity is usually 95%.

Ethyl 5-oxohexanoate

In Stock

• CAS RN:
• 13984-57-1

• Formula:
• C8H14O3

• InChI:
• InChI=1S/C8H14O3/c1-3-11-8(10)6-4-5-7(2)9/h3-6H2,1-2H3

• InChIKey:
• MGPSIDGTLFKDEY-UHFFFAOYSA-N

• Ethyl 5-oxohexanoate, also known as Ethyl 5-oxohexanoate, is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.

3,4,5-trimethoxy-N-((5-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

Usually In Stock

• CAS RN:
• 851784-57-1

• Formula:
• C22H24N4O7S

• InChI:
• InChI=1S/C22H24N4O7S/c1-29-15-8-6-5-7-14(15)24-18(27)12-34-22-26-25-19(33-22)11-23-21(28)13-9-16(30-2)20(32-4)17(10-13)31-3/h5-10H,11-12H2,1-4H3,(H,23,28)(H,24,27)

• InChIKey:
• MVPNZHCDRJZMMO-UHFFFAOYSA-N

• 3,4,5-trimethoxy-N-((5-((2-((2-methoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C22H24N4O7S and its molecular weight is 488.52. The purity is usually 95%.

2-(4-Cyanophenyl)-2'-trifluoromethylacetophenone

In Stock

• CAS RN:
• 898784-57-1

• Formula:
• C16H10F3NO

• InChI:
• InChI=1S/C16H10F3NO/c17-16(18,19)14-4-2-1-3-13(14)15(21)9-11-5-7-12(10-20)8-6-11/h1-8H,9H2

• InChIKey:
• VTOXIFOQLHQQTP-UHFFFAOYSA-N

• 2-(4-Cyanophenyl)-2'-trifluoromethylacetophenone is a useful research compound. Its molecular formula is C16H10F3NO and its molecular weight is 289.25 g/mol. The purity is usually 95%.

2-Chloro-5-(trifluoromethyl)-pyridine-4-carboxaldehyde

In Stock

• CAS RN:
• 505084-57-1

• Formula:
• C7H3ClF3NO

• InChI:
• InChI=1S/C7H3ClF3NO/c8-6-1-4(3-13)5(2-12-6)7(9,10)11/h1-3H

• InChIKey:
• TUIUCTUSVSDRSW-UHFFFAOYSA-N

• 2-Chloro-5-(trifluoromethyl)-pyridine-4-carboxaldehyde is a useful research compound. Its molecular formula is C7H3ClF3NO and its molecular weight is 209.55 g/mol. The purity is usually 95%.

6H-Pyridazino(1,2-a)(1,2)diazepine-1-carboxylic acid, 9-((1-carboxy-3-(4-hydroxyphenyl)propyl)amino)octahydro-10-oxo-, (1S-(1alpha,9alpha(R*)))-

• CAS RN:
• 144284-57-1

• Formula:
• C20H27N3O6

• InChI:
• InChI=1S/C20H27N3O6/c24-14-8-5-13(6-9-14)7-10-16(19(26)27)21-15-3-1-11-22-12-2-4-17(20(28)29)23(22)18(15)25/h5-6,8-9,15-17,21,24H,1-4,7,10-12H2,(H,26,27)(H,28,29)/t15-,16-,17-/m0/s1

• InChIKey:
• DJJGMVZKUBHPAB-ULQDDVLXSA-N

• Ro 31-8472 is an angiotensin-converting enzyme (ACE) inhibitor and an analog of cilazaprilat.

3,5-Dichloro-2-(difluoromethoxy)benzoyl chloride

• CAS RN:
• 1807184-57-1

• Formula:
• C8H3Cl3F2O2

• InChI:
• InChI=1S/C8H3Cl3F2O2/c9-3-1-4(7(11)14)6(5(10)2-3)15-8(12)13/h1-2,8H

• InChIKey:
• XIOKEOLRUVMKID-UHFFFAOYSA-N

• 3,5-Dichloro-2-(difluoromethoxy)benzoyl chloride is a useful research compound. Its molecular formula is C8H3Cl3F2O2 and its molecular weight is 275.5 g/mol. The purity is usually 95%.

N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-2-ethoxyacetamide

In Stock

• CAS RN:
• 1797084-57-1

• Formula:
• C17H22N4O2

• InChI:
• InChI=1S/C17H22N4O2/c1-2-23-12-17(22)19-9-10-21-16(13-6-7-13)11-15(20-21)14-5-3-4-8-18-14/h3-5,8,11,13H,2,6-7,9-10,12H2,1H3,(H,19,22)

• InChIKey:
• JZHPBHHYRUVTPJ-UHFFFAOYSA-N

• N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-2-ethoxyacetamide is a useful research compound. Its molecular formula is C17H22N4O2 and its molecular weight is 314.389. The purity is usually 95%.